Cas no 180000-91-3 (1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 180000-91-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD03130245
• CID: 113330
• PubChem ID: 801094
• Update Time: 2025-04-18

1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,1-(phenylmethyl)-
• 1-BENZYL-1H-BENZOIMIDAZOLE-2-CARBALDEHYDE
• 1-benzylbenzimidazole-2-carbaldehyde
• 1-(benzyl)benzimidazole-2-carbaldehyde
• 1-BENZYL-1H-BENZIMIDAZOLE-2-CARBALDEHYDE
• 1-benzyl-1H-benzo[d]imidazole-2-carbaldehyde
• 1-(phenylmethyl)benzimidazole-2-carbaldehyde
• 1-(phenylmethyl)-2-benzimidazolecarboxaldehyde
• 1-(PHENYLMETHYL)-1H-BENZIMIDAZOLE-2-CARBOXALDEHYDE
• 1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde
• SCHEMBL2084701
• 180000-91-3
• BB 0219524
• FT-0677249
• 1H-benzimidazole-2-carboxaldehyde, 1-(phenylmethyl)-
• EN300-40335
• DTXSID50355436
• AKOS000275453
• AF-399/40971726
• F1115-0196
• Z57171754
• Cambridge id 6946453
• VS-09487
• MFCD03130245
• ALBB-017856
• STK041112
• 1-benzyl-1,3-benzodiazole-2-carbaldehyde
• DB-081472
• BBL029891
• G25467

• MDL： MFCD03130245
• Inchi： 1S/C15H12N2O/c18-11-15-16-13-8-4-5-9-14(13)17(15)10-12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： FLSACHQTKKDWED-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.09500
• Monoisotopic Mass: 236.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 450.8±38.0 °C at 760 mmHg
• Flash Point: 226.4±26.8 °C
• Refractive Index: 1.632
• PSA: 34.89000
• LogP: 2.89710
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT